molecular formula C17H20N2O5 B8302490 Diethyl 2-(acetylamino)-2-(3-cyanobenzyl)malonate

Diethyl 2-(acetylamino)-2-(3-cyanobenzyl)malonate

Cat. No. B8302490
M. Wt: 332.4 g/mol
InChI Key: KHGPASZIPXSQGS-UHFFFAOYSA-N
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Description

Diethyl 2-(acetylamino)-2-(3-cyanobenzyl)malonate is a useful research compound. Its molecular formula is C17H20N2O5 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
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properties

Product Name

Diethyl 2-(acetylamino)-2-(3-cyanobenzyl)malonate

Molecular Formula

C17H20N2O5

Molecular Weight

332.4 g/mol

IUPAC Name

diethyl 2-acetamido-2-[(3-cyanophenyl)methyl]propanedioate

InChI

InChI=1S/C17H20N2O5/c1-4-23-15(21)17(19-12(3)20,16(22)24-5-2)10-13-7-6-8-14(9-13)11-18/h6-9H,4-5,10H2,1-3H3,(H,19,20)

InChI Key

KHGPASZIPXSQGS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CC1=CC(=CC=C1)C#N)(C(=O)OCC)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of alpha-bromo-meta-tolunitrile (45.0 g, 0.24 mole), diethyl acetamidomalonate (48.0 g, 0.22 mole) and potassium iodide ((3.0 g, 0.018 mole) in dioxane (500 mL) was added 2.5M sodium ethoxide in ethanol (100 mL) dropwise under an argon atmosphere. After the addition was complete, the solution was refluxed for 6 hours. The reaction mixture was allowed to stand overnight at room temperature, then diluted with brine (250 mL) and water (250 mL), and extracted with ethyl acetate four times (1.0 L total). The combined extracts were washed with water (100 mL), 10% citric acid (100 mL), water (100 mL) and brine (2×50 mL), then dried over anhydrous magnesium sulfate and filtered; the solvent was removed under vacuum. The crude residue was recrystallized from ethyl acetate and diethyl ether in two crops to yield 43.51 g (60%) of the 3-cyanobenzyl-N-acetylaminomalonic acid diethyl ester as yellow crystals.
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